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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the formation of
dimethylsulfoxonium methylide, a pivotal reagent in organic synthesis, famously known as
the Corey-Chaykovsky reagent. This guide details the reaction mechanism, provides
experimental protocols, and presents quantitative data to inform reaction optimization.

Introduction

Dimethylsulfoxonium methylide ((CHs)2S(O)CHz) is a stabilized sulfur ylide that serves as a
versatile methylene-transfer agent. Its primary application is in the Corey-Chaykovsky reaction,
which allows for the synthesis of epoxides, cyclopropanes, and aziridines from carbonyl
compounds, a,B-unsaturated systems, and imines, respectively.[1][2] The stability of this ylide,
greater than that of its unstabilized counterpart, dimethylsulfonium methylide, allows for cleaner
reactions and different reactivity profiles.[2] This guide focuses on the fundamental aspect of its
formation, a critical step for its successful application in complex molecule synthesis.

Mechanism of Formation
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The formation of dimethylsulfoxonium methylide is an acid-base reaction involving the
deprotonation of a trimethylsulfoxonium salt by a strong base. The most commonly used
precursor is trimethylsulfoxonium iodide.

The key steps are:

e Preparation of the Precursor: Trimethylsulfoxonium iodide is typically synthesized by the S-
alkylation of dimethyl sulfoxide (DMSQO) with methyl iodide.[1]

» Deprotonation: A strong base is used to abstract a proton from one of the methyl groups of
the trimethylsulfoxonium salt. This is the core step in the formation of the ylide.

The choice of base and solvent is crucial for the efficient generation of the ylide. Strong bases

such as sodium hydride (NaH) and potassium tert-butoxide (KOt-Bu) are commonly employed.
[3] The reaction is typically carried out in a polar aprotic solvent like dimethyl sulfoxide (DMSO)
or tetrahydrofuran (THF).[3]

Quantitative Data

Direct quantification of the yield of dimethylsulfoxonium methylide is challenging due to its
reactive nature and its typical in situ generation and consumption. The efficiency of its
formation is therefore often inferred from the yield of the subsequent reaction product. The
following table summarizes the yields of representative Corey-Chaykovsky reactions, which
serve as an indirect measure of the ylide formation efficiency under different conditions.
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Experimental Protocols
Synthesis of Trimethylsulfoxonium lodide

This protocol is adapted from established literature procedures.
Materials:

e Dimethyl sulfoxide (DMSO)

o Methyl iodide (CHsl)

Procedure:

o Combine dimethyl sulfoxide (2 moles) and methyl iodide (1 mole) in a round-bottom flask
equipped with a reflux condenser.

o Heat the reaction mixture to reflux for 3 days.

e Cool the mixture to room temperature, which should result in the precipitation of a solid.
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« Filter the solid product and wash it with chloroform.

e Recrystallize the crude product from water to obtain pure trimethylsulfoxonium iodide as a
white crystalline solid. A typical yield is around 60%.[1]

In Situ Generation and Reaction of Dimethylsulfoxonium
Methylide

The following are two representative protocols for the in situ generation of
dimethylsulfoxonium methylide and its subsequent reaction with a carbonyl compound.

Protocol 1: Using Sodium Hydride in DMSO (from Organic Syntheses)[4]

Materials:

Sodium hydride (NaH), 60% dispersion in mineral oil

Petroleum ether

Dry dimethyl sulfoxide (DMSO)

Trimethylsulfoxonium iodide

Cyclohexanone

Procedure:

In a three-necked round-bottom flask equipped with a magnetic stirrer, suspend sodium
hydride (0.22 mol) in petroleum ether (150 mL).

 Stir the suspension, allow the sodium hydride to settle, and then decant the petroleum ether
to remove the mineral oil.

e Add dry DMSO (250 mL) to the washed sodium hydride.

o Heat the mixture to 50°C until the evolution of hydrogen ceases, indicating the formation of
the methylsulfinyl carbanion (dimsyl sodium).
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Cool the solution to room temperature.

Add trimethylsulfoxonium iodide (0.2 mol) portion-wise over 15 minutes. Stir for an additional
30 minutes to ensure complete formation of dimethylsulfoxonium methylide.

Add cyclohexanone (0.2 mol) to the ylide solution over 5 minutes.
After stirring for 15 minutes, heat the reaction mixture to 55-60°C for 30 minutes.
Pour the reaction mixture into cold water and extract with ether.

Wash the combined ether extracts with water and brine, dry over anhydrous sodium sulfate,
and remove the solvent under reduced pressure to obtain the crude epoxide.

Protocol 2: Using Potassium tert-Butoxide in THF (from Organic Syntheses)[5]

Materials:

Trimethylsulfoxonium iodide
Anhydrous tetrahydrofuran (THF)
Potassium tert-butoxide (KOt-Bu), 1.0 M solution in THF

Substrate (e.g., an ester)

Procedure:

In a nitrogen-flushed, three-necked round-bottom flask, add trimethylsulfoxonium iodide (150
mmol) and anhydrous THF (150 mL).

Add a 1.0 M solution of potassium tert-butoxide in THF (150 mL, 150 mmol) via syringe.

Heat the mixture at reflux for 2 hours. This results in a solution of dimethylsulfoxonium
methylide with precipitated potassium iodide.

Cool the solution to 0°C.
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e Add a solution of the substrate (50 mmol) in anhydrous THF dropwise, maintaining the
internal temperature below 5°C.

e Stir the mixture for 1 hour at 0°C.

e Quench the reaction with water and proceed with the appropriate work-up procedure to
isolate the product.

Visualizations

The following diagrams illustrate the key pathways and workflows described in this guide.
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Trimethylsulfoxonium lodide Deprotonation
((CH3)3S(0)*17)

Strong Base Dimethylsulfoxonium Methylide
(e.g., NaH, KOtBu) ((CHs3)2S(0)CHz2)
A Salt

(e.g., Nal, Kl)

Conjugate Acid of Base
(e.g., Hz, tBUOH)

Solvent
(DMSO or THF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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